Cas no 1556-30-5 (Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate)

Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate is a specialized heterocyclic compound featuring a quinolizine core functionalized with a nitro group, a keto moiety, and an ester group. This structure imparts reactivity suitable for diverse synthetic applications, particularly in the construction of nitrogen-containing heterocycles or as an intermediate in medicinal chemistry. The nitro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the ester functionality offers versatility for further derivatization. Its rigid polycyclic framework may contribute to binding affinity in biologically active molecules. The compound’s well-defined reactivity profile makes it valuable for method development in organic synthesis and pharmaceutical research. Storage under inert conditions is recommended due to potential sensitivity.
Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate structure
1556-30-5 structure
Product Name:Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate
CAS No:1556-30-5
MF:C12H10N2O5
MW:262.21820306778
MDL:MFCD09788597
CID:1066474
PubChem ID:20634152
Update Time:2025-06-07

Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate
    • ethyl 1-nitro-4-oxoquinolizine-3-carboxylate
    • 1-Nitro-3-carbethoxy-4H-chinolizin-4-on
    • 1-nitro-4-oxo-4H-quinolizine-3-carboxylic acid ethyl ester
    • AR2981
    • 4H-Quinolizine-3-carboxylic acid, 1-nitro-4-oxo-, ethyl ester
    • 1556-30-5
    • AS-45494
    • DB-254657
    • DTXSID80609196
    • AKOS022174546
    • MFCD09788597
    • SCHEMBL6752066
    • Ethyl1-nitro-4-oxo-4h-quinolizine-3-carboxylate
    • CS-0172307
    • XUAURMWEQKYGBV-UHFFFAOYSA-N
    • MDL： MFCD09788597
    • Inchi： 1S/C12H10N2O5/c1-2-19-12(16)8-7-10(14(17)18)9-5-3-4-6-13(9)11(8)15/h3-7H,2H2,1H3
    • InChI Key： XUAURMWEQKYGBV-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(=C2C=CC=CN2C1=O)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 262.05900
  • Monoisotopic Mass: 262.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.44
  • Boiling Point: 434.7°C at 760 mmHg
  • Flash Point: 216.7°C
  • Refractive Index: 1.629
  • PSA: 93.60000
  • LogP: 1.90760

Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate Security Information

Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 1-nitro-4-oxo-4H-quinolizine-3-carboxylate Pricemore >>

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AstaTech
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